Cas no 120743-99-9 (4-(tert-Butyldimethylsilyloxy)benzaldehyde)

• Product Name: 4-(tert-Butyldimethylsilyloxy)benzaldehyde
• CAS No: 120743-99-9
• MF: C₁₃H₂₀O₂Si
• MW: 236.38220500946
• MDL: MFCD05865174
• CID: 104966
• PubChem ID: 10879133
• Update Time: 2025-04-18

4-(tert-Butyldimethylsilyloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 4-((TERT-BUTYLDIMETHYLSILYL)OXY)BENZALD
• 4-(tert-Butyldimethylsilyloxy)benzaldehyde
• 4-[(tert-Butyldimethylsilyl)oxy]benzaldehyde
• NULL
• 4-((TERT-BUTYLDIMETHYLSILYL)OXY)BENZALD&
• 4-(t-ButyldiMethylsilyloxy)benzaldehyde
• 4-[tert-butyl(dimethyl)silyl]oxybenzaldehyde
• 4-(tert-Butyldimethylsiloxy)benzaldehyde
• 4-[(tert-Butyldimethylsilyl)oxy]benzaldehyde 97%
• 4-{(t-Butyldimethylsilyl)oxy}benzaldehyde
• F70001
• DTXSID90446892
• CS-0204863
• 4-(tert-butydimethylsilyloxy)-benzaldehyde
• Z2044777014
• J-004392
• 4-tert-butyldimethylsilyloxybenzaldehyde
• 4-[[tert-butyl(dimethyl)silyl]oxy]benzaldehyde
• 4-((t-butyldimethylsilyl)oxy)benzaldehyde
• SCHEMBL896879
• VEA74399
• 4-(tert-butyidimethylsilanyloxy)benzaldehyde
• XACWSBWCLJXKGI-UHFFFAOYSA-N
• MFCD05865174
• EN300-1706062
• BS-23138
• 4-[(I,1-dimethylethyl)dimethylsilyloxy]benzaldehyde
• 4-(tert-butyldimethylsilanyloxy)benzaldehyde
• 4-((tert-Butyldimethylsilyl)oxy)benzaldehyde
• FT-0721902
• 4(tert-butyldimethylsilanyloxy)benzaldehyde
• 4-(tert-butyl-dimethyl-silanyloxy)-benzaldehyde
• 4-[(1,1-dimethylethyl)dimethylsilyloxy]benzaldehyde
• 4-[(tert-Butyldimethylsilyl)oxy]benzaldehyde, 97%
• 120743-99-9
• Benzaldehyde, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 4-{[tert-butyl(dimethyl)silyl]oxy}benzaldehyde
• SY275246
• DB-061797

• MDL： MFCD05865174
• Inchi： 1S/C13H20O2Si/c1-13(2,3)16(4,5)15-12-8-6-11(10-14)7-9-12/h6-10H,1-5H3
• InChI Key： XACWSBWCLJXKGI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 236.12300
• Monoisotopic Mass: 236.123256411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.957 g/mL at 25 °C(lit.)
• Boiling Point: 224-226 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5110(lit.)
• PSA: 26.30000
• LogP: 3.88310
• Solubility: Not determined

4-(tert-Butyldimethylsilyloxy)benzaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H413
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R41